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Compound of Interest

Compound Name: Toddalosin

Cat. No.: B15593700 Get Quote

Disclaimer: Initial searches for "Toddalosin" did not yield any relevant scientific literature. It is

presumed that this may be a typographical error, and this review will focus on the

pharmacologically relevant compound Tolazoline, a vasodilator with a history of clinical and

veterinary use.

This technical guide provides a detailed overview of the research on Tolazoline, with a focus on

its mechanism of action, pharmacokinetics, and clinical applications. The information is

intended for researchers, scientists, and professionals in drug development.

Core Concepts and Mechanism of Action
Tolazoline is a competitive, non-selective alpha-adrenergic antagonist and a histamine agonist.

[1][2] Its primary therapeutic effect is vasodilation, which is achieved through a complex

interplay of direct and indirect actions on the vascular system.[3][4]

The vasodilation is a result of:

Direct relaxation of vascular smooth muscle: Tolazoline has a direct effect on the smooth

muscle of peripheral blood vessels, causing them to relax and widen.[1][4]

Alpha-adrenergic blockade: By blocking both α1 and α2-adrenergic receptors, Tolazoline

inhibits the vasoconstrictive effects of endogenous catecholamines like norepinephrine.[1][5]

The blockade of presynaptic α2-receptors can also lead to an increase in norepinephrine

release, which contributes to some of the cardiac stimulatory effects.[5]
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Histamine agonist activity: Tolazoline stimulates histamine receptors, which contributes to its

vasodilatory effects, partly through the release of endogenous histamine.[2]

This multifaceted mechanism of action leads to a reduction in pulmonary and systemic vascular

resistance.[2][3]

Diagram: Mechanism of Action of Tolazoline
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Caption: Mechanism of action of Tolazoline, illustrating its effects on adrenergic and histamine

receptors, and its direct action on vascular smooth muscle.

Quantitative Pharmacological Data
The following tables summarize the pharmacokinetic parameters of Tolazoline from various

studies.

Table 1: Pharmacokinetic Parameters of Tolazoline in Animal Models
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Parameter Dog (Endotracheal)[6] Horse (Intravenous)[7][8]

Dose Not specified 4 mg/kg

Maximum Plasma

Concentration (Cmax)
2.64 (1.36; 13.16) µg/mL Not reported

Volume of Distribution (Vd) 3.4 (1.6; 7.4) L/kg 1.68 ± 0.379 L/kg

Total Body Clearance 12.1 (10.9; 23.9) mL/min/kg 0.820 ± 0.182 L/h/kg

Elimination Half-life (t½) 225 (171; 303) min 2.69 ± 0.212 h

Oral Absorption Not applicable Not applicable

Plasma Protein Binding Not reported Not reported

Data for dogs are presented as median and quartiles. Data for horses are presented as mean ±

standard deviation.

Table 2: Clinical Efficacy of Endotracheal Tolazoline in Neonates with PPHN[9]

Parameter
Pre-Tolazoline
(Mean)

Post-Tolazoline
(Mean)

p-value

Oxygen Saturation Significantly lower Significantly higher < 0.005

Arterial Oxygen

Tension (PaO2)
Significantly lower Significantly higher < 0.005

Oxygenation Index Significantly higher Significantly lower < 0.005

Arterial Carbon

Dioxide Tension

(PaCO2)

No significant change No significant change Not significant

Experimental Protocols
Detailed methodologies for key experiments are crucial for reproducibility and further research.
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Protocol 1: Pharmacokinetic and Pharmacodynamic Study of Endotracheal Tolazoline in

Newborn Dogs[6]

Subjects: Seven newborn dogs.

Drug Administration: Tolazoline was administered endotracheally.

Monitoring: Serum concentrations of Tolazoline and hemodynamic parameters were

monitored for 270 minutes post-administration.

Sampling: Blood samples were collected at baseline and at multiple time points after

administration to determine plasma concentrations.

Hemodynamic Measurements: Mean blood pressure and heart rate were continuously

monitored.

Data Analysis: Pharmacokinetic parameters were calculated from the plasma concentration-

time data. Results were expressed as median and quartiles.

Protocol 2: Study of Cardiovascular Actions of Intravenous Tolazoline in Anesthetized Dogs[10]

Subjects: Anesthetized adult dogs and puppies.

Drug Administration: Tolazoline (2 mg/kg) was administered intravenously.

Experimental Conditions: The experiment was conducted with and without alpha-adrenergic

blockade and histamine H1- and H2-receptor blockade to investigate the contribution of

these receptors to the observed effects.

Measurements: Pulmonary and systemic pressor responses, systemic vasoconstriction,

pulmonary vasodilation, hypoxemia, and acidosis were measured.

Tachyphylaxis Assessment: A second injection of Tolazoline was administered to assess for

the development of tachyphylaxis.

Diagram: Experimental Workflow for Pharmacokinetic Study
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Data Analysis
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Caption: A simplified workflow for a pharmacokinetic study of endotracheal Tolazoline in a

canine model.

Clinical Applications and Future Directions
The primary clinical application of Tolazoline has been in the treatment of persistent pulmonary

hypertension of the newborn (PPHN).[9][11][12] By reducing pulmonary vascular resistance, it

can improve oxygenation in affected infants.[9] Both intravenous and endotracheal routes of

administration have been explored, with the endotracheal route showing promise for minimizing

systemic side effects like hypotension.[6][9]
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Despite its historical use, the complex pharmacological profile of Tolazoline, including potential

for cardiotoxicity and unpredictable effects, has led to a decline in its use in favor of more

selective vasodilators.[10][13]

Future research could focus on:

Developing more selective analogues of Tolazoline that retain the beneficial vasodilatory

effects while minimizing adverse effects.

Investigating the potential of Tolazoline in other conditions characterized by vasospasm.

Conducting well-controlled clinical trials to re-evaluate the efficacy and safety of nebulized or

endotracheal Tolazoline in PPHN compared to current standard-of-care treatments.[14]

Conclusion
Tolazoline is a pharmacologically complex drug with a well-documented mechanism of action

involving both adrenergic and histaminergic systems. While its clinical use has become limited,

the existing body of research provides valuable insights into its vasodilatory properties and

pharmacokinetic profile. The detailed experimental protocols and quantitative data presented in

this review serve as a foundation for future research and development in the field of vascular

pharmacology.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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